Cas no 119825-07-9 (1H-Naphtho[2,1-b]pyran-2-carbonitrile, 3-amino-1-(4-methoxyphenyl)-)

• Product Name: 1H-Naphtho[2,1-b]pyran-2-carbonitrile, 3-amino-1-(4-methoxyphenyl)-
• CAS No: 119825-07-9
• MF: C₂₁H₁₆N₂O₂
• MW: 328.363945007324
• CID: 1210095
• Update Time: 2024-08-05

1H-Naphtho[2,1-b]pyran-2-carbonitrile, 3-amino-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Naphtho[2,1-b]pyran-2-carbonitrile, 3-amino-1-(4-methoxyphenyl)-
• 3-amino-1-(4-methoxyphenyl)-1H-benzo[f]chromene-2-carbonitrile

• Inchi： 1S/C21H16N2O2/c1-24-15-9-6-14(7-10-15)19-17(12-22)21(23)25-18-11-8-13-4-2-3-5-16(13)20(18)19/h2-11,19H,23H2,1H3
• InChI Key： UPDJOFFFOYXSJF-UHFFFAOYSA-N
• SMILES： C12=CC=C3C(=C1C(C1=CC=C(OC)C=C1)C(C#N)=C(N)O2)C=CC=C3

Computed Properties

• Exact Mass: 328.12128

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Melting Point: 194-196 °C(Solv: ethanol (64-17-5))
• Boiling Point: 563.4±50.0 °C(Predicted)
• PSA: 68.27
• pka: 2.92±0.40(Predicted)